1-Methyl-5-phenyl-1H-imidazol-2-ylamine

• IUPAC Name: 1-methyl-5-phenylimidazol-2-amine
• InChI: InChI=1S/C10H11N3/c1-13-9(7-12-10(13)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,11,12)
• InChI Key: JCXDQWPBUIEPRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1N)C2=CC=CC=C2
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID40360635
• Molecular Weight: 173.21 g/mol
• CAS RN: 787586-80-5

Description

1-Methyl-5-phenyl-1H-imidazol-2-ylamine is a chemical compound with the molecular formula C10H11N3 and a molecular weight of 173.21400. It is used in various scientific research fields due to its unique structural properties and reactivity.

Molecular Structure Analysis

The molecular structure of 1-Methyl-5-phenyl-1H-imidazol-2-ylamine consists of an imidazole ring, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. The compound also contains a methyl group and a phenyl group attached to the imidazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Methyl-5-phenyl-1H-imidazol-2-ylamine are not fully detailed in the search results. The compound has a molecular weight of 173.21400. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Biochemistry

In biochemistry, 1-Methyl-5-phenyl-1H-imidazol-2-ylamine is utilized for proteomics research. .

Pharmacology

This compound finds applications in pharmacology due to its imidazole ring, which is a common moiety in many pharmaceuticals. .

Organic Synthesis

1-Methyl-5-phenyl-1H-imidazol-2-ylamine: is valuable in organic synthesis, particularly in the regiocontrolled synthesis of substituted imidazoles. .

Analytical Chemistry

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Materials Science

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Environmental Science

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Safety and Hazards

The safety data sheet for 1-Methyl-5-phenyl-1H-imidazol-2-ylamine indicates that it is for research and development use only and is not intended for medicinal, household, or other uses.

Synthesis routes and methods

Procedure details

To a microwave vial containing a solution of N-methylpyrimidin-2-amine (90b, 290 mg, 2.7 mmol) in acetonitrile (5 mL) was added 2-bromo-1-phenylethanone (714 mg, 3.6 mmol). The vial was sealed and heated in a microwave reactor at 130° C. for 20 minutes and then cooled to room temperature. The reaction mixture was treated with hydrazine hydrate (0.65 mL, 13.3 mmol) and then heated in a microwave reactor at 100° C. for 5.0 minutes. The solution was poured into water and filtered the precipitate to give 1-methyl-5-phenyl-1H-imidazol-2-ylamine (90c).